Cas no 1087792-00-4 (2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide
• CAS No: 1087792-00-4
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 5691214
• PubChem ID: 39869419
• Update Time: 2025-05-21

2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z258588634
• 2-chloro-N-[(1-phenylcyclobutyl)methyl]acetamide
• AKOS008099245
• EN300-28357
• CS-0244591
• 1087792-00-4
• 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide

• Inchi： 1S/C13H16ClNO/c14-9-12(16)15-10-13(7-4-8-13)11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)
• InChI Key： ZKJCUASSISRGIP-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(C2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 237.0920418g/mol
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide

Introduction to 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide (CAS No. 1087792-00-4)

2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide, with the CAS number 1087792-00-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroacetamide moiety and a phenylcyclobutyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide can be represented as follows: the central acetamide group is substituted with a chlorine atom at the 2-position, and the nitrogen atom of the acetamide is attached to a methyl group, which in turn is bonded to a phenylcyclobutyl moiety. This complex structure imparts specific physicochemical properties that are crucial for its biological interactions and potential therapeutic effects.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide. Studies have shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in its potential as a lead compound for the development of new therapeutic agents.

One of the key areas of research involving 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are key mediators of inflammation. These findings suggest that 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide has also been investigated for its analgesic properties. Preclinical studies have shown that this compound can effectively alleviate pain in animal models of nociception. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways in the central nervous system, potentially through interactions with opioid receptors or other pain-related signaling pathways.

In addition to its anti-inflammatory and analgesic properties, recent research has also highlighted the neuroprotective effects of 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in neuronal damage.

The pharmacokinetic profile of 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier, making it suitable for systemic administration in therapeutic applications. Furthermore, its stability under physiological conditions ensures that it remains active over an extended period, enhancing its therapeutic potential.

In conclusion, 2-Chloro-N-[(1-phenylcyclobutyl)methyl]acetamide (CAS No. 1087792-00-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in various fields.